3-(2-bromophenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C20H21BrN2O3/c1-26-18-13-15(9-10-17(18)23-12-4-7-20(23)25)22-19(24)11-8-14-5-2-3-6-16(14)21/h2-3,5-6,9-10,13H,4,7-8,11-12H2,1H3,(H,22,24)
• InChI Key: IXJJPZUVBWRBMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)CCC2=CC=CC=C2Br)N3CCCC3=O
• Molecular Formula: C20H21BrN2O3
• Molecular Weight: 417.3 g/mol
• CAS No.: 1448135-62-3

Description

3-(2-bromophenyl)-N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]propanamide is a useful research compound. Its molecular formula is C20H21BrN2O3 and its molecular weight is 417.303. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Material Science

Phosphonic acid derivatives, structurally related to the compound , have been employed across diverse research fields including chemistry, biology, and physics. They are utilized for their bioactive properties (as drugs or pro-drugs), for bone targeting, in the design of supramolecular or hybrid materials, for the functionalization of surfaces, and in analytical and medical imaging applications (Sevrain et al., 2017). This suggests that 3-(2-Bromophenyl)-N-(3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl)Propanamide could have potential applications in material science and as a precursor for bioactive molecules.

Environmental Science

The environmental behavior and impact of brominated flame retardants, including their methoxylated derivatives, have been extensively studied due to their widespread use and persistence in the environment. These studies shed light on the environmental fate, bioaccumulation, and potential ecological impacts of brominated compounds, which could be relevant for understanding the environmental aspects of 3-(2-Bromophenyl)-N-(3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl)Propanamide (Hites, 2008).

Pharmacology and Toxicology

Research on various pharmacological and toxicological aspects of structurally related compounds, including their roles as endocrine disruptors, provides a basis for exploring the potential biological activities of 3-(2-Bromophenyl)-N-(3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl)Propanamide. Such studies could inform safety assessments and therapeutic applications (Cummings, 1997).

Analytical Chemistry

The development and application of analytical methods for the detection of chemical contaminants, including brominated compounds, in environmental samples, food products, and biological matrices are crucial for monitoring their distribution and assessing their potential impacts. These methods could be adapted for the specific detection and quantification of 3-(2-Bromophenyl)-N-(3-Methoxy-4-(2-Oxopyrrolidin-1-Yl)Phenyl)Propanamide in various contexts (Pundir et al., 2019).